![molecular formula C17H16INO6 B4195739 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid](/img/structure/B4195739.png)
2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid
Overview
Description
2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid, also known as TMB-5-I-ASA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of salicylic acid and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid involves the inhibition of COX-2 activity through the binding of the compound to the catalytic site of the enzyme. This binding prevents the conversion of arachidonic acid to prostaglandins, thus reducing inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been proposed as a potential anti-cancer agent. It has also been shown to have antioxidant properties, which may have potential applications in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid in lab experiments is its specificity for COX-2 inhibition, which allows for the selective targeting of this enzyme without affecting the activity of COX-1, which is involved in the production of beneficial prostaglandins. However, one limitation of using 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid is its relatively low potency compared to other COX-2 inhibitors, which may limit its efficacy in certain applications.
Future Directions
There are several potential future directions for research on 2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid. One area of interest is the development of more potent derivatives of the compound for use as anti-inflammatory or anti-cancer agents. Another potential direction is the study of the compound's antioxidant properties and their potential applications in the prevention of oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanisms underlying the compound's effects on cancer cell growth and to identify potential therapeutic targets.
Scientific Research Applications
2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid has been used extensively in scientific research as a tool for studying various biological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. This inhibition has been shown to have potential therapeutic applications in the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
2-iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16INO6/c1-23-13-6-9(7-14(24-2)15(13)25-3)16(20)19-10-4-5-12(18)11(8-10)17(21)22/h4-8H,1-3H3,(H,19,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGYVYMUZYPVPON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2)I)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16INO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-5-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.